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Compound of Interest

Compound Name: 2-Methylheptane

Cat. No.: B165363 Get Quote

This guide provides a detailed overview of the key physical constants of 2-Methylheptane,

specifically its boiling point and density. It is intended for researchers, scientists, and

professionals in drug development who require precise and reliable data for their work. This

document outlines the established values for these properties and describes the standardized

experimental methodologies used for their determination.

Quantitative Data Summary
The physical properties of 2-Methylheptane are crucial for its handling, application, and

purification. The following table summarizes the key quantitative data for its boiling point and

density.

Physical Constant Value Conditions

Boiling Point 116 - 118.4 °C

At standard atmospheric

pressure (760 mmHg)[1][2][3]

[4][5]

Density 0.698 g/mL At 25 °C[1][4][5][6]

Experimental Protocols
The accurate determination of physical constants is paramount in chemical research and

industry. The following sections detail the standard methodologies for measuring the boiling
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point and density of volatile organic liquids like 2-Methylheptane.

Determination of Boiling Point (ASTM D1078)
The boiling point of 2-Methylheptane is determined using the standard test method for the

distillation range of volatile organic liquids, as outlined in ASTM D1078.[2][5] This method is

applicable to liquids such as hydrocarbons that are chemically stable during the distillation

process and have a boiling range between 30 and 350 °C.[2][4]

Principle: This method measures the temperature range over which a liquid boils as it is

distilled under controlled conditions. The boiling point is the temperature at which the vapor

pressure of the liquid equals the surrounding atmospheric pressure.[7] For a pure compound

like 2-Methylheptane, this should occur over a very narrow temperature range.

Methodology:

Apparatus Setup: A specified volume of the 2-Methylheptane sample is placed in a

distillation flask. The flask is connected to a condenser, and a calibrated thermometer is

positioned so that its bulb is just below the vapor outlet to the condenser.

Heating: The flask is heated at a controlled rate.

Data Collection: The temperature at which the first drop of condensate falls from the

condenser is recorded as the initial boiling point. The heating is continued, and the

temperature is monitored as the distillation proceeds. The temperature at which the last of

the liquid evaporates from the bottom of the flask is also recorded. For a pure substance, the

boiling point is typically reported as the constant temperature observed during the majority of

the distillation.

Pressure Correction: Since boiling point is dependent on atmospheric pressure, the

observed boiling point is corrected to the standard pressure of 760 mmHg.

Determination of Density (ASTM D4052)
The density of 2-Methylheptane is determined using the standard test method ASTM D4052,

which covers the determination of density, relative density, and API gravity of liquids by a digital
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density meter.[1][3][6] This method is widely used for petroleum products and other liquid

hydrocarbons.[3]

Principle: This technique utilizes an oscillating U-tube. A small volume of the liquid sample is

introduced into a U-shaped tube, which is then electronically excited to oscillate at its natural

frequency.[3][6] The frequency of oscillation is dependent on the mass of the tube and its

contents. By measuring the change in oscillation frequency when the tube is filled with the

sample compared to when it is filled with a reference substance (usually air and water), the

density of the sample can be accurately calculated.[6]

Methodology:

Calibration: The digital density meter is calibrated using two reference standards of known

density, typically dry air and distilled water.

Sample Injection: A small volume (approximately 1-2 mL) of the 2-Methylheptane sample is

injected into the oscillating U-tube, ensuring that no air bubbles are present in the sample

cell.[6]

Temperature Control: The temperature of the sample cell is precisely controlled to the

desired measurement temperature (e.g., 25 °C), as density is temperature-dependent.

Measurement: The instrument measures the oscillation period of the U-tube containing the

sample and, based on the calibration data, calculates and displays the density of the sample.

[8]

Visualizations
The following diagrams illustrate the experimental workflows for the determination of the

physical constants of 2-Methylheptane.
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Caption: Workflow for Boiling Point Determination of 2-Methylheptane.
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Caption: Workflow for Density Determination of 2-Methylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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